Cas no 630410-76-3 (BENZONITRILE, 5-(2,4-DIMETHYLPHENOXY)-2-NITRO-)

• Product name: BENZONITRILE, 5-(2,4-DIMETHYLPHENOXY)-2-NITRO-
• CAS No: 630410-76-3
• MF: C₁₅H₁₂N₂O₃
• MW: 268.267
• CID: 3397342
• PubChem ID: 85892039

BENZONITRILE, 5-(2,4-DIMETHYLPHENOXY)-2-NITRO- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 5-(2,4-DIMETHYLPHENOXY)-2-NITRO-
• DB-094943
• 630410-76-3
• Benzonitrile, 5-(2,4-dimethylphenoxy)-2-nitro-

• Inchi： InChI=1S/C15H12N2O3/c1-10-3-6-15(11(2)7-10)20-13-4-5-14(17(18)19)12(8-13)9-16/h3-8H,1-2H3
• InChI Key： PQJLDRDCFTXPTD-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 268.08479225Da
• Monoisotopic Mass: 268.08479225Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 78.8Ų